Cas no 62821-16-3 (Bicyclo[2.2.2]octane-2,2-dicarboxylic acid)

• Product Name: Bicyclo[2.2.2]octane-2,2-dicarboxylic acid
• CAS No: 62821-16-3
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 430446
• PubChem ID: 23767499
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane-2,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2,2-dicarboxylic acid
• bicyclo[2.2.2]octane-3,3-dicarboxylic acid
• DTXSID80635874
• Oprea1_488437
• 62821-16-3

• Inchi： 1S/C10H14O4/c11-8(12)10(9(13)14)5-6-1-3-7(10)4-2-6/h6-7H,1-5H2,(H,11,12)(H,13,14)
• InChI Key： SHOMPVJIBZVXNF-UHFFFAOYSA-N
• SMILES： OC(C1(C(=O)O)CC2CCC1CC2)=O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6